Cas no 1249111-13-4 (4-(thiophen-3-yl)butan-2-ol)

• Product Name: 4-(thiophen-3-yl)butan-2-ol
• CAS No: 1249111-13-4
• MF: C₈H₁₂OS
• MW: 156.245281219482
• CID: 6256493
• PubChem ID: 61749954
• Update Time: 2025-05-19

4-(thiophen-3-yl)butan-2-ol Chemical and Physical Properties

Names and Identifiers

• 4-(thiophen-3-yl)butan-2-ol
• CS-0278622
• SCHEMBL5304252
• AKOS011020498
• 1249111-13-4
• EN300-1231740

• Inchi： 1S/C8H12OS/c1-7(9)2-3-8-4-5-10-6-8/h4-7,9H,2-3H2,1H3
• InChI Key： IOGDEMOJKYADTN-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)CCC(C)O

Computed Properties

• Exact Mass: 156.06088618g/mol
• Monoisotopic Mass: 156.06088618g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 3
• Complexity: 95.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 48.5Ų

Additional information on 4-(thiophen-3-yl)butan-2-ol

Exploring the Properties and Applications of 4-(thiophen-3-yl)butan-2-ol (CAS No. 1249111-13-4) in Modern Chemistry

In the ever-evolving field of organic chemistry, 4-(thiophen-3-yl)butan-2-ol (CAS No. 1249111-13-4) has emerged as a compound of significant interest due to its unique structural features and versatile applications. This secondary alcohol, characterized by a thiophene ring linked to a butanol chain, offers a fascinating blend of aromaticity and aliphatic flexibility. Researchers are increasingly drawn to its potential in pharmaceutical intermediates, flavor and fragrance synthesis, and material science, aligning with current trends in sustainable and precision chemistry.

The molecular structure of 4-(thiophen-3-yl)butan-2-ol combines the electron-rich thiophene heterocycle with a hydroxyl-functionalized carbon chain. This hybrid architecture enables diverse reactivity patterns, making it valuable for cross-coupling reactions and asymmetric synthesis – two hot topics in contemporary organic synthesis. Recent studies highlight its role in developing bioactive molecules, particularly in the context of drug discovery programs targeting neurological and metabolic disorders, which dominate current biomedical research queries.

From an industrial perspective, the compound's balanced lipophilicity and polarity (LogP ~1.8) make it attractive for solvent formulations and polymer modifiers. These applications resonate with the growing market demand for green chemistry solutions and specialty chemicals, frequently searched terms in chemical industry databases. The thiophene moiety particularly contributes to thermal stability, a property highly sought after in electronic materials development for flexible displays and organic photovoltaics – cutting-edge technologies receiving massive online search traffic.

Analytical characterization of 1249111-13-4 typically involves GC-MS, NMR spectroscopy, and HPLC purity analysis, methodologies that consistently rank high in scientific search queries. The compound's spectral data (notable: thiophene proton signals at 7.2-7.4 ppm in 1H NMR) serves as valuable reference information for synthetic chemists, addressing a common need in online chemical forums. Its moderate water solubility (≈15 g/L at 20°C) and melting point (42-45°C) further define its handling parameters, frequently requested data points in laboratory preparation questions.

In fragrance applications, the compound's sulfur-containing backbone contributes to unique olfactive profiles, tapping into the booming niche perfume market. This aligns with consumer trends toward molecular perfumery – a trending search term in cosmetic chemistry circles. When derivatized, it can yield fruity or caramel-like notes, demonstrating how subtle structural modifications create significant organoleptic differences, a principle heavily discussed in flavor chemistry webinars and blogs.

The synthesis of 4-(thiophen-3-yl)butan-2-ol typically involves Grignard reactions or reductive amination pathways, processes that generate substantial educational content demand online. Recent optimization efforts focus on catalytic methods and flow chemistry approaches, reflecting the industry's shift toward process intensification – another high-traffic keyword in chemical engineering searches. These developments address pressing questions about atom economy and waste reduction in fine chemical production.

Safety profiles indicate that 1249111-13-4 requires standard organic compound precautions, with particular attention to its flammability as an alcohol. This practical information responds to frequent laboratory safety queries while avoiding hazardous material classifications. The compound's stability under inert atmosphere makes it suitable for long-term storage, a practical consideration often searched by inventory managers in research facilities.

Looking forward, 4-(thiophen-3-yl)butan-2-ol shows promise in metal-organic frameworks (MOFs) construction and ligand design for catalysis – areas experiencing exponential growth in scholarly citations and patent filings. Its molecular geometry facilitates interesting supramolecular interactions, a concept generating increasing academic and industrial interest, as evidenced by rising search volumes for molecular recognition and host-guest chemistry terms.

For researchers exploring structure-activity relationships, this compound serves as an excellent model for studying heterocyclic influences on alcohol reactivity. Such fundamental investigations address core questions in physical organic chemistry forums and educational platforms. The commercial availability of 1249111-13-4 through specialty chemical suppliers meets the needs expressed in frequent chemical sourcing queries, while its moderate price point makes it accessible for both academic and industrial applications.